Cas no 2172446-62-5 (1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2172446-62-5
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 6106930
• PubChem ID: 165778813
• Update Time: 2025-06-10

1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde
• 2172446-62-5
• EN300-1610061

• Inchi： 1S/C7H10N2O3S/c1-3-9-7(13(2,11)12)6(5-10)4-8-9/h4-5H,3H2,1-2H3
• InChI Key： KECYTGHCTIKEOV-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C=O)C=NN1CC)(=O)=O

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.4Ų

Additional information on 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172446-62-5)

1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172446-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methanesulfonyl and aldehyde functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics.

In recent years, the search for bioactive pyrazole derivatives has surged, driven by their efficacy in targeting various enzymes and receptors. 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde is no exception, as its unique structure allows for modifications that can enhance binding affinity and selectivity. This aligns with the growing trend in precision medicine, where tailored compounds are designed to interact with specific biological pathways. Additionally, its CAS No. 2172446-62-5 serves as a critical identifier for researchers sourcing high-purity materials for their studies.

The compound's aldehyde group is particularly noteworthy, as it offers a reactive site for further chemical transformations. This feature is highly valued in combinatorial chemistry, where libraries of compounds are generated for high-throughput screening. Given the rising interest in AI-driven drug discovery, 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde could play a pivotal role in virtual screening workflows, helping identify promising candidates for further development. Its methanesulfonyl moiety also contributes to its stability, a key consideration in pharmaceutical formulation.

From a synthetic chemistry perspective, the compound's pyrazole core is a scaffold of choice for designing kinase inhibitors, a hot topic in oncology research. Kinases are often implicated in cancer progression, and small molecules like 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde provide a starting point for developing targeted therapies. This resonates with the broader shift toward personalized cancer treatments, where patients receive therapies based on their genetic profiles. The compound's CAS No. 2172446-62-5 is frequently cited in patent literature, underscoring its commercial and scientific relevance.

Beyond pharmaceuticals, 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde has potential applications in agrochemicals. The pyrazole scaffold is a common feature in herbicides and fungicides, and the compound's reactivity could be harnessed to develop new crop protection agents. With the global push for sustainable agriculture, there is a growing need for innovative chemicals that minimize environmental impact while maximizing efficacy. This compound's aldehyde functionality could be leveraged to create biodegradable derivatives, addressing concerns about chemical persistence in ecosystems.

In the context of green chemistry, researchers are exploring ways to synthesize 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde using catalytic methods that reduce waste and energy consumption. This aligns with the broader industry focus on sustainable synthesis, where efficiency and environmental responsibility are prioritized. The compound's CAS No. 2172446-62-5 is often referenced in studies evaluating atom economy and reaction yield, key metrics in green chemistry.

For suppliers and distributors, 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde represents a niche but growing market. The demand for high-purity research chemicals is on the rise, driven by academic and industrial labs. Ensuring consistent quality and scalability is essential, particularly for customers engaged in preclinical development. The compound's CAS No. 2172446-62-5 is a vital tool for verifying authenticity and sourcing materials from reputable suppliers.

In summary, 1-ethyl-5-methanesulfonyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172446-62-5) is a multifaceted compound with promising applications in drug discovery, agrochemicals, and green chemistry. Its unique structural features, including the pyrazole core, methanesulfonyl group, and aldehyde functionality, make it a valuable building block for synthetic chemists. As research continues to uncover its potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern science and industry.